Cas no 89296-62-8 (Butanoic acid, 3-methyl-, 1-iodoethyl ester)

• Product Name: Butanoic acid, 3-methyl-, 1-iodoethyl ester
• CAS No: 89296-62-8
• MF: C₇H₁₃IO₂
• MW: 256.081394910812
• CID: 604981
• PubChem ID: 20429223
• Update Time: 2025-04-19

Butanoic acid, 3-methyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-, 1-iodoethyl ester
• 1-iodoethyl 3-methylbutanoate
• 89296-62-8
• SCHEMBL10587176
• DTXSID20606962

• Inchi： 1S/C7H13IO2/c1-5(2)4-7(9)10-6(3)8/h5-6H,4H2,1-3H3
• InChI Key： BCZYDWQLGGJSRG-UHFFFAOYSA-N
• SMILES： IC(C)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 255.99603g/mol
• Monoisotopic Mass: 255.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters